Cas no 2138198-79-3 (Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate)

• Product Name: Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate
• CAS No: 2138198-79-3
• MF: C₇H₃FNNaO₄S
• MW: 239.156194925308
• CID: 6118513
• PubChem ID: 165456064
• Update Time: 2025-06-11

Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate
• 2138198-79-3
• EN300-724457
• Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate

• Inchi： 1S/C7H4FNO4S.Na/c8-3-1-4-5(13-7(10)9-4)2-6(3)14(11)12;/h1-2H,(H,9,10)(H,11,12);/q;+1/p-1
• InChI Key： IPAPPOLEEMKBEN-UHFFFAOYSA-M
• SMILES： S(C1C(=CC2=C(C=1)OC(N2)=O)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 238.96645119g/mol
• Monoisotopic Mass: 238.96645119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Additional information on Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate

Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate (CAS No. 2138198-79-3): A Comprehensive Overview

Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate, identified by its CAS number 2138198-79-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole sulfinate class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 5-position and a sulfinate group at the 6-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The< strong>Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate molecule exhibits a complex structural framework that combines the benzoxazole core with functional groups capable of interacting with biological targets. The benzoxazole scaffold is well-documented for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a fluorine atom at the 5-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the sulfinate group contributes to the molecule's solubility and reactivity, facilitating its use in synthetic chemistry and biological assays.

In recent years, there has been growing interest in exploring novel derivatives of benzoxazole sulfinate compounds due to their potential to modulate key biological pathways. The< strong>Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate (CAS No. 2138198-79-3) has been studied for its interactions with enzymes and receptors involved in disease processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression, making it a valuable asset in oncology research.

One of the most compelling aspects of< strong>Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate is its synthetic versatility. The benzoxazole core can be modified at multiple positions to create a library of derivatives with tailored biological activities. Researchers have leveraged this flexibility to develop analogs with enhanced potency and selectivity. For instance, modifications at the 2-position oxo group or the sulfinate moiety have been explored to optimize pharmacokinetic properties. These efforts align with the broader goal of developing next-generation therapeutics that combine efficacy with minimal side effects.

The< strong>Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate (CAS No. 2138198-79-3) has also been investigated in preclinical models to assess its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit inflammatory cytokine production by modulating signaling pathways such as NFκB. This suggests that it may be useful in treating chronic inflammatory conditions where NFκB activation plays a significant role. Furthermore, its ability to cross cell membranes efficiently enhances its bioavailability, making it a promising candidate for oral administration.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The fluorine atom in< strong>Sodium 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfinate not only improves metabolic stability but also influences binding affinity to biological targets. This phenomenon is often referred to as "fluorine effect," where fluorine atoms can enhance binding interactions by increasing electrostatic and hydrophobic contacts between the molecule and its target protein or receptor. Such insights have guided the design of more potent and selective drugs targeting various diseases.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like< strong>Sodium 5-fluoro-2-oxyo -2 ,3 -dihydro -1 ,3 -benz ox azole -6 -sulfinate. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures before experimental synthesis. These computational approaches have significantly reduced the time and cost associated with drug development by identifying promising candidates early in the discovery pipeline.

The< strong>Sodium 5-fluoro -2-oxyo -2 ,3 -dihydro -1 ,3 -benz ox azole -6 -sulfinate (CAS No .2138198 -79 -3) has also attracted attention for its potential applications in neurodegenerative diseases research . Studies indicate that benz oxazole derivatives may interact with amyloid-beta plaques associated with Alzheimer's disease . The presence of both fluoro re gion and sulfin ate group provides unique opportunities for designing molecules that can prevent plaque formation or enhance their clearance from brain tissues . This aligns with current therapeutic strategies aimed at delaying or reversing cognitive decline in patients suffering from neurodegenerative disorders.

In conclusion ,the< strong>Sodium 5-fluoro -2-oxyo -2 ,3 -dihydro -1 ,3 -benz ox azole -6 -sulfinate( CAS No .2138198 -79 -3 ) represents an exciting avenue for pharmaceutical research due to its structural complexity ,biological activity ,and synthetic versatility . Its potential applications span across oncology ,inflammation ,and neurodegenerative diseases ,making it a multifaceted compound worthy of further exploration . As our understanding of molecular interactions continues to evolve ,compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.